Cas no 464877-92-7 ((2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

• Product Name: (2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• CAS No: 464877-92-7
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• MDL: MFCD08753001
• CID: 1085456
• PubChem ID: 6611406
• Update Time: 2025-07-18

(2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (2S,3R)-3-([(3-METHOXYPHENYL)AMINO]CARBONYL)BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
• (2S,3R)-3-{[(3-methoxyphenyl)amino]carbonyl}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid(SALTDATA: FREE)
• (2S,3R)-3-{[(3-METHOXYPHENYL)AMINO]CARBONYL}BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
• 464877-92-7
• BS-38158
• CBDivE_007128
• rac-(2S,3R)-3-{[(3-methoxyphenyl)amino]carbonyl}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylicacid
• MFCD08753001
• (2S,3R)-3-[(3-METHOXYPHENYL)CARBAMOYL]BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID

• MDL： MFCD08753001
• Inchi： 1S/C16H17NO4/c1-21-12-4-2-3-11(8-12)17-15(18)13-9-5-6-10(7-9)14(13)16(19)20/h2-6,8-10,13-14H,7H2,1H3,(H,17,18)(H,19,20)/t9?,10?,13-,14+/m1/s1
• InChI Key： BIZXJOLLOODDNH-FEZLSPKCSA-N
• SMILES： OC([C@@H]1[C@H](C(NC2C=CC=C(C=2)OC)=O)C2C=CC1C2)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Introduction to (2S,3R)-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid (CAS No. 464877-92-7)

(2S,3R-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

, CAS No. 464877-92-7) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its unique bicyclic framework, combined with the presence of a carbamoyl group and a methoxyphenyl moiety, makes it a promising candidate for further exploration in medicinal chemistry. This article provides an in-depth overview of the compound's chemical properties, potential biological activities, and the latest research findings that highlight its significance in modern drug development.

The molecular structure of (2S,3R-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid) features a bicyclo[2.2.1]heptane core, which is a common scaffold in many biologically active natural products and synthetic drugs. The stereochemistry at the 2S and 3R positions is crucial for the compound's interactions with biological targets, making it an attractive molecule for structure-based drug design. The presence of a carbamoyl group at the 3-position introduces a polar functional moiety that can enhance solubility and binding affinity, while the 3-methoxyphenyl group adds hydrophobicity and potential for aromatic interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The bicyclo[2.2.1]heptane scaffold has been reported to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. The specific arrangement of substituents on this scaffold can significantly influence its pharmacological profile, making it a versatile platform for drug discovery. (2S,3R-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid) is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner due to its chiral center configuration. The stereochemistry at the 2S and 3R positions plays a critical role in determining how the molecule binds to its target proteins or enzymes. This specificity is essential for achieving high efficacy while minimizing side effects, which is a key consideration in drug development. Recent studies have demonstrated that compounds with similar stereochemical configurations can exhibit potent activity against various diseases.

The 3-methoxyphenyl group in (2S,3R-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid) has been shown to contribute to its biological activity by forming hydrophobic interactions and π-stacking with aromatic residues in protein binding pockets. This moiety is also known to enhance metabolic stability, which is an important factor in drug design as it can prolong the half-life of the drug in vivo. The carbamoyl group at the 3-position further enhances solubility and binding affinity by forming hydrogen bonds with polar residues in biological targets.

The synthesis of (2S,3R-3-((3-Methoxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid) presents several challenges due to its complex three-dimensional structure and multiple stereocenters. However, advances in synthetic methodology have made it possible to access such molecules with high enantiomeric purity using asymmetric catalysis and chiral auxiliaries. These techniques have enabled researchers to produce enantiomerically pure samples of the compound, which are essential for evaluating its biological activity accurately.

In terms of biological activity, preliminary studies have shown that (CAS No.=464877- 92- 7) exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's ability to modulate these enzymes could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features suggest potential applications in other therapeutic areas, including cancer treatment and central nervous system disorders.

The investigation into the pharmacokinetic properties of (CAS No.=464877- 92- 7) has also revealed interesting findings regarding its absorption, distribution, metabolism, and excretion (ADME). These studies have shown that the compound has reasonable oral bioavailability and distributes well throughout various tissues in vivo. Furthermore, its metabolic stability suggests that it could have a prolonged half-life, which would be advantageous for therapeutic applications requiring multiple daily dosing.

The future direction of research on (CAS No. 464877- 92- 7) will likely focus on optimizing its pharmacological profile through structural modifications and exploring new synthetic routes to improve yield and scalability. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and how this interaction translates into therapeutic effects.

In conclusion, (CAS No. 464877- 92- 7) represents a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique combination of stereochemistry, functional groups, and biological activity makes it an attractive candidate for further exploration as a lead molecule or as part of more complex drug candidates targeting various diseases.